Cas no 1805683-08-2 (2-Methyl-4-propionylthiophenol)
2-Methyl-4-propionylthiophenol Chemical and Physical Properties
Names and Identifiers
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- 2-Methyl-4-propionylthiophenol
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- Inchi: 1S/C10H12OS/c1-3-9(11)8-4-5-10(12)7(2)6-8/h4-6,12H,3H2,1-2H3
- InChI Key: RALKWGXZJXJQGL-UHFFFAOYSA-N
- SMILES: SC1C=CC(C(CC)=O)=CC=1C
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 167
- XLogP3: 2.6
- Topological Polar Surface Area: 18.1
2-Methyl-4-propionylthiophenol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A010015873-250mg |
2-Methyl-4-propionylthiophenol |
1805683-08-2 | 97% | 250mg |
470.40 USD | 2021-07-05 | |
| Alichem | A010015873-500mg |
2-Methyl-4-propionylthiophenol |
1805683-08-2 | 97% | 500mg |
806.85 USD | 2021-07-05 | |
| Alichem | A010015873-1g |
2-Methyl-4-propionylthiophenol |
1805683-08-2 | 97% | 1g |
1,519.80 USD | 2021-07-05 |
2-Methyl-4-propionylthiophenol Related Literature
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
Additional information on 2-Methyl-4-propionylthiophenol
2-Methyl-4-Propionylthiophenol
2-Methyl-4-propionylthiophenol (CAS No. 1805683-08-2) is a compound of significant interest in the field of organic chemistry and materials science. This compound belongs to the class of thiophenols, which are aromatic heterocycles containing a sulfur atom. The presence of the methyl and propionyl groups at specific positions on the thiophene ring introduces unique electronic and structural properties, making it a valuable molecule for various applications.
The synthesis of 2-methyl-4-propionylthiophenol involves a combination of nucleophilic aromatic substitution and coupling reactions. Recent studies have focused on optimizing the reaction conditions to enhance yield and purity. For instance, researchers have explored the use of microwave-assisted synthesis, which significantly reduces reaction time while maintaining high product quality. This approach has been particularly useful in scaling up the production of this compound for industrial applications.
One of the most promising applications of 2-methyl-4-propionylthiophenol is in the development of advanced materials, such as conductive polymers and organic semiconductors. The thiophene ring serves as a conjugated system, enabling efficient charge transport properties. Incorporating this compound into polymer blends has been shown to improve electrical conductivity without compromising mechanical stability. This makes it an attractive candidate for use in flexible electronics, including organic light-emitting diodes (OLEDs) and thin-film transistors (TFTs).
In addition to its role in materials science, 2-methyl-4-propionylthiophenol has also been investigated for its potential in medicinal chemistry. The compound exhibits moderate anti-inflammatory activity, as demonstrated in recent in vitro studies. Researchers have explored its ability to inhibit cyclooxygenase (COX) enzymes, which are key players in inflammation and pain signaling. While further research is needed to establish its efficacy in vivo, these findings suggest that this compound could serve as a lead molecule for developing novel therapeutic agents.
The environmental impact of 2-methyl-4-propionylthiophenol has also been a topic of interest. Studies have shown that it is biodegradable under aerobic conditions, with complete degradation occurring within 30 days. This makes it a more sustainable alternative to traditional synthetic compounds that persist in the environment for longer periods. Furthermore, its low toxicity profile makes it suitable for use in eco-friendly industrial processes.
Recent advancements in computational chemistry have provided deeper insights into the electronic structure and reactivity of 2-methyl-4-propionylthiophenol. Density functional theory (DFT) calculations have revealed that the methyl and propionyl substituents significantly influence the molecule's π-electron distribution, enhancing its conjugation effects. This understanding has paved the way for designing new derivatives with tailored properties for specific applications.
In conclusion, 2-methyl-4-propionylthiophenol (CAS No. 1805683-08-2) is a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure, combined with recent advancements in synthesis and characterization techniques, positions it as a key player in the development of next-generation materials and therapies. Continued research into its properties and applications will undoubtedly unlock new possibilities for harnessing its potential.
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